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Cat. No.: B602263
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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

In the pharmaceutical landscape, the purity of an active pharmaceutical ingredient (API) is
paramount to its safety and efficacy. Regulatory bodies worldwide, including the European
Pharmacopoeia (EP), mandate strict control over impurities. This guide provides a detailed
technical overview of Domperidone Impurity C, a known related substance of the antiemetic
and prokinetic agent, domperidone. Understanding the precise chemical structure and
formation of such impurities is a critical aspect of drug development, quality control, and
regulatory compliance.

Chemical Identity and Structure

Domperidone Impurity C is chemically identified as the N-oxide derivative of domperidone.
This modification occurs on the tertiary amine of the piperidine ring, a common site for
metabolic oxidation.

Systematic IUPAC Name:

5-Chloro-1-[1-[3-(2,3-dihydro-2-ox0-1H-benzimidazol-1-yl)propyl]-1-oxido-4-piperidinyl]-1,3-
dihydro-2H-benzimidazol-2-one.[1]
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An alternative, equally valid IUPAC name is: cis-4-(5-Chloro-2-oxo-2,3-dihydro-1H-
benzimidazol-1-yl)-1-[3-(2-o0x0-2,3-dihydro-1H-benzimidazol-1-yl)propyl]piperidine 1-oxide.[2]

Common Synonyms:

The most common synonym for this impurity is Domperidone N-Oxide.[2][3][4]

Key Chemical Data

Identifier Value Source(s)
CAS Number 118435-03-3 [11[2][3][41[5]
Molecular Formula C22H24CIN503 [1112][31[5]
Molecular Weight 441.91 g/mol [2][3]

Structural Representation

The chemical structure of Domperidone Impurity C is distinguished from the parent
domperidone molecule by the presence of an N-oxide functional group on the piperidine
nitrogen.

Caption: 2D structure of Domperidone Impurity C (Domperidone N-Oxide).

Formation and Synthesis Context

Domperidone Impurity C is primarily known as an oxidative degradation product of
domperidone.[6][7] The tertiary amine within the piperidine ring of the domperidone molecule is
susceptible to oxidation, leading to the formation of the N-oxide. This degradation can
potentially occur during synthesis, formulation, or storage under oxidative stress conditions,
such as exposure to hydrogen peroxide.[6][7]

The formation of impurities like Domperidone N-Oxide is a critical consideration in
pharmaceutical manufacturing and stability studies.[8] Regulatory guidelines, such as those
from the International Council for Harmonisation (ICH), require rigorous stress testing to identify
potential degradation products.[9][10]
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The synthesis of Domperidone Impurity C as a reference standard is essential for its accurate
identification and quantification in domperidone drug substances and products.[8] This allows
for the development and validation of analytical methods, such as High-Performance Liquid
Chromatography (HPLC), to monitor and control the levels of this impurity within acceptable
limits.

Analytical Characterization

The unambiguous identification of Domperidone Impurity C relies on a combination of
advanced analytical techniques. A comprehensive Certificate of Analysis for this impurity
standard would typically include data from:

Mass Spectrometry (MS): To confirm the molecular weight of 441.91 g/mol and provide
fragmentation patterns consistent with the N-oxide structure.[6]

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR spectra are used to
elucidate the exact molecular structure, showing characteristic shifts in the signals of protons
and carbons adjacent to the N-oxide group compared to the parent domperidone molecule.

[6]
« Infrared (IR) Spectroscopy: To identify functional groups present in the molecule.

» High-Performance Liquid Chromatography (HPLC): To determine the purity of the reference
standard and as a method for quantifying the impurity in drug samples.[8]

Regulatory Significance and Control

Domperidone Impurity C is listed in the European Pharmacopoeia (EP) and is a specified
impurity that must be monitored in domperidone API and finished products.[1][11] The
presence of impurities can affect the quality, safety, and efficacy of a drug. Therefore, strict
limits are set by regulatory authorities for their acceptable levels. Pharmaceutical
manufacturers must demonstrate that their processes consistently control impurities within
these established limits.

The availability of a well-characterized reference standard for Domperidone Impurity C is
crucial for:
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o Analytical Method Development and Validation: Serving as a benchmark for identifying and
quantifying the impurity.[1]

e Quality Control (QC): Routine testing of raw materials and finished products to ensure
compliance with pharmacopeial standards.[1]

 Stability Studies: Assessing the impact of environmental factors (e.g., heat, light, humidity)
on the drug product over time.

Conclusion

Domperidone Impurity C, or Domperidone N-Oxide, is a critical process-related and
degradation impurity of domperidone. Its well-defined chemical structure, characterized by the
N-oxidation of the piperidine ring, is confirmed by its CAS number, molecular formula, and
comprehensive analytical data. A thorough understanding of its formation and a robust
analytical strategy for its control are fundamental to ensuring the quality and safety of
domperidone-containing pharmaceuticals, in line with stringent global regulatory expectations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Domperidone Impurity C: A Comprehensive Structural
Elucidation]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b602263#what-is-the-chemical-structure-of-
domperidone-impurity-c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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